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Compound of Interest

2-Bromo-1-isopropyl-4-
Compound Name:
nitrobenzene

Cat. No.: B1370149

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and analytical characterization of 2-Bromo-1-isopropyl-4-nitrobenzene (CAS No.
101980-41-0). This compound is a valuable intermediate in organic synthesis, particularly in the
development of novel heterocyclic compounds with potential biological activity. This document
includes a summary of its key physical and chemical properties, detailed experimental
protocols for its synthesis, and visual diagrams to illustrate reaction pathways and logical
workflows. The information presented is intended to support researchers and scientists in the
effective utilization of this compound in their research and development endeavors.

Physicochemical Properties

2-Bromo-1-isopropyl-4-nitrobenzene is a substituted aromatic compound with the molecular
formula CeH10BrNO2. At room temperature, it exists as a yellow oily substance. Its key
physicochemical properties are summarized in the table below.
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Property Value Reference
CAS Number 101980-41-0

Molecular Formula CoH10BrNO:2

Molecular Weight 244.09 g/mol

Exact Mass 242.98949 Da

Appearance Yellow oily substance

Boiling Point 155-160 °C (at 15 Torr)

Density (Predicted) 1.456 + 0.06 g/cm?3

0.046 g/L (at 25 °C, practically

Solubility in Water )
insoluble)

Topological Polar Surface Area  45.8 A2

XLogP3 3.6

Synthesis and Reactivity

The synthesis of 2-Bromo-1-isopropyl-4-nitrobenzene is a classic example of electrophilic
aromatic substitution. The primary route involves the bromination of 1-isopropyl-4-nitrobenzene
(p-nitrocumene). The regioselectivity of this reaction is governed by the directing effects of the
substituents on the benzene ring. The isopropyl group is an activating, ortho-, para-director,
while the nitro group is a deactivating, meta-director. In this case, the strong activating effect of
the isopropyl group directs the incoming bromine electrophile to the position ortho to it.

A logical diagram illustrating the directing effects during the synthesis is provided below.
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Directing Effects in the Bromination of 1-isopropyl-4-nitrobenzene
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Regioselectivity in the synthesis of 2-Bromo-1-isopropyl-4-nitrobenzene.

Experimental Protocols
Synthesis of 2-Bromo-1-isopropyl-4-nitrobenzene from
1-isopropyl-4-nitrobenzene

This protocol is based on the bromination of p-nitrocumene.

Materials:

Iron(ll) chloride (catalyst)

Bromine (59.92 g, 0.375 mol)
Chlorobenzene (100 ml)

40% aqueous sodium bisulfite solution

5% aqueous HCI solution

1-isopropyl-4-nitrobenzene (p-nitrocumene) (50 g, 0.300 mol)
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o Water

Procedure:

A mixture of 1-isopropyl-4-nitrobenzene and a catalytic amount of iron(lll) chloride is heated
to 40 °C in a reaction vessel.

e Bromine is added dropwise to the heated mixture over a period of 3 hours. The temperature
should be maintained at 40 °C.

» After the addition is complete, the reaction is allowed to proceed to completion.

e The reaction mixture is then poured into 120 ml of water.

* A 40% aqueous solution of sodium bisulfite is added dropwise to quench any unreacted
bromine.

e The aqueous mixture is extracted with 100 ml of chlorobenzene.

e The organic phase (chlorobenzene layer) is separated and washed with 100 ml of a 5%
aqueous HCI solution.

e The chlorobenzene is removed under reduced pressure to yield 2-Bromo-1-isopropyl-4-
nitrobenzene as a yellow oily substance. (Expected yield: ~98%).
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1. Mix p-Nitrocumene and FeCl3
Heat to 40°C

2. Add Bromine Dropwise
(over 3 hours)
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Final Product:
2-Bromo-1-isopropyl-4-nitrobenzene
(Yellow Oil)
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From chemical intermediate to potential therapeutic agents.
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Safety and Handling

Nitroaromatic compounds as a class can be toxic and mutagenic. It is imperative to handle 2-
Bromo-1-isopropyl-4-nitrobenzene with appropriate safety precautions in a well-ventilated
laboratory fume hood. Standard personal protective equipment, including safety goggles,
gloves, and a lab coat, should be worn at all times. For detailed safety information, refer to the
Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

2-Bromo-1-isopropyl-4-nitrobenzene is a key chemical intermediate with well-defined
physicochemical properties. The synthetic protocols for its preparation are established and
provide high yields. Its primary significance for the scientific community lies in its utility as a
building block for the synthesis of novel heterocyclic compounds, which are of considerable
interest in drug discovery and development for their potential therapeutic applications. This
guide provides the foundational technical information required for researchers to effectively
incorporate this compound into their synthetic and medicinal chemistry programs.

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-1-isopropyl-4-
nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1370149#physicochemical-properties-of-2-bromo-1-
isopropyl-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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